3-(4-Hydroxy-3-methoxyphenyl)-3-oxopropanenitrile

• IUPAC Name: 3-(4-hydroxy-3-methoxyphenyl)-3-oxopropanenitrile
• InChI: InChI=1S/C10H9NO3/c1-14-10-6-7(2-3-9(10)13)8(12)4-5-11/h2-3,6,13H,4H2,1H3
• InChI Key: WDTOTJQKNABFJL-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)C(=O)CC#N)O
• Molecular Formula: C10H9NO3
• Molecular Weight: 191.18 g/mol

Description

3-(4-Hydroxy-3-methoxyphenyl)-3-oxopropanenitrile , also known as HMPA , is a phenolic compound. It is derived from the reduction of 4-hydroxy-3-methoxycinnamic acid (HMCA) , which is widely distributed in plants. HMPA has garnered interest due to its potential health benefits, including antidiabetic properties, anticancer activities, and cognitive function improvement .

Synthesis Analysis

HMPA is produced by the gut microbiota through the conversion of HMCA. The intricate molecular mechanisms underlying its bioaccessibility, bioavailability, and modulation of metabolic homeostasis require further elucidation .

Molecular Structure Analysis

The molecular structure of HMPA consists of a propionic acid group attached to a phenolic ring . The hydroxyl (OH) and methoxy (OCH₃) groups contribute to its biological activity .

Chemical Reactions Analysis

• Metabolism : Gut microbiota metabolize HMPA, leading to smaller bioactive compounds .

Physical And Chemical Properties Analysis

• Stability : Sensitive to light and heat .

Mechanism of Action

• Improvement of hepatic steatosis : Contributing to better hepatic lipid metabolism .

Safety and Hazards

• Environmental Impact : Minimal information; consider environmental implications .

Future Directions

• Pharmaceuticals : Target GPR41 for metabolic disorders .